Cas no 59935-31-8 (L-Leucine-)

L-Leucine is an essential branched-chain amino acid (BCAA) with the molecular formula C₆H₁₃NO₂. It plays a critical role in protein synthesis, muscle repair, and metabolic regulation. As a key component of many biological processes, L-Leucine is widely utilized in pharmaceuticals, nutraceuticals, and sports nutrition due to its ability to stimulate mTOR signaling, promoting muscle growth and recovery. Its high purity and bioavailability make it suitable for medical and dietary applications. L-Leucine is also employed in cell culture media and as a precursor in the synthesis of various bioactive compounds. Its stability and compatibility with other ingredients enhance its utility in formulations requiring precise amino acid supplementation.

L-Leucine- structure

Product Name:L-Leucine-

CAS No:59935-31-8

MF:C₆H₁₃NO₂

MW:132.16633105278

MDL:MFCD00075212

CID:365990

PubChem ID:24860882

Update Time:2025-05-27

L-Leucine- Chemical and Physical Properties

Names and Identifiers

- L-Leucine-15N
- [15N]-L-leucine
- < (15)N> -L-leucine
- < 15N> leucine
- < 15N> -L-leucine
- L-[15N]-leucine
- L-< 15N> leucine
- LevaMisol hydrochloride
- L-Leucine-
- 59935-31-8
- DTXSID60438103
- L-Leucine-15N, 98 atom % 15N
- CS-0368377
- L-Leucine-15N, 98 atom % 15N, S & P tested
- H-[15N]LEU-OH
- HY-N0486S3
- MS-22783
- (2S)-2-(15N)Azanyl-4-methylpentanoic acid
- MFCD00075212
- L-Leucine (15N, 98%)
- Abundance: 98atom%; Chemical purity: 98%
- ROHFNLRQFUQHCH-GEERXGHESA-N
- MDL： MFCD00075212
- Inchi： 1S/C6H13NO2/c1-4(2)3-5(7)6(8)9/h4-5H,3,7H2,1-2H3,(H,8,9)/t5-/m0/s1/i7+1
- InChI Key： ROHFNLRQFUQHCH-GEERXGHESA-N
- SMILES： OC([C@H](CC(C)C)[15NH2])=O

Computed Properties

Exact Mass: 132.091663551g/mol
Monoisotopic Mass: 132.091663551g/mol
Isotope Atom Count: 1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 101
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 63.3Å²

Experimental Properties

Color/Form: Not available
Melting Point: >300 °C(lit.)
Boiling Point: No data available
Flash Point: No data available
PSA: 63.32000
LogP: 1.14470
Solubility: Not available

L-Leucine- Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
WGK Germany：1
Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Storage Condition：Store at 4°C,-4At ℃Store…Better

L-Leucine- Customs Data

HS CODE：28459000

L-Leucine- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	340960-500MG	L-Leucine-	59935-31-8		500mg	¥3827.82	2023-12-08
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L117742-1g	L-Leucine-15N	59935-31-8	：99atom%；：≥98.5%	1g	￥5,990.00	2021-05-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	L117742-500mg	L-Leucine-15N	59935-31-8	：99atom%；：≥98.5%	500mg	￥3,590.00	2021-05-25
abcr	AB462711-1 g	L-Leucine-15N; .	59935-31-8		1g	€457.00	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L69790-1g	L-Leucine-15N	59935-31-8	98.5%（98％atom）	1g	¥8058.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L69790-500mg	L-Leucine-15N	59935-31-8	98.5%（98％atom）	500mg	¥4828.0	2024-07-18
abcr	AB462711-500 mg	L-Leucine-15N; .	59935-31-8		500MG	€329.00	2023-07-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	L812594-500mg	L-Leucine-15N	59935-31-8	：99atom%；：≥98.5%	500mg	￥3,702.00	2022-01-12
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R022299-500mg	L-Leucine-	59935-31-8	：99atom%；：≥98.5%	500mg	￥3275	2024-05-22
MedChemExpress	HY-N0486S3-25mg	L-Leucine-	59935-31-8	≥98.0%	25mg	￥1200	2025-04-16